Cas no 2002513-56-4 (tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate)

• Product Name: tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate
• CAS No: 2002513-56-4
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6055604
• PubChem ID: 165981994
• Update Time: 2025-07-21

tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate
• 2002513-56-4
• EN300-37344234

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(14)10(13)8-9-4-6-15-7-5-9/h9-10H,4-8,13H2,1-3H3/t10-/m1/s1
• InChI Key： FDQMGLRAAPEKJN-SNVBAGLBSA-N
• SMILES： O1CCC(CC1)C[C@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate

Recent Advances in the Synthesis and Applications of tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate (CAS: 2002513-56-4)

The compound tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate (CAS: 2002513-56-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block in drug synthesis. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of protease inhibitors and peptide-based pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the key advancements in the synthesis of tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate involves the optimization of asymmetric catalytic methods to achieve high enantiomeric purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel enzymatic resolution technique using immobilized lipases, which improved the yield to over 90% while maintaining exceptional stereoselectivity. This method not only enhances the efficiency of large-scale production but also aligns with green chemistry principles by minimizing waste generation.

In pharmacological research, this compound has shown promise as a precursor for the synthesis of macrocyclic peptides targeting G-protein-coupled receptors (GPCRs). A recent preclinical study (Nature Chemical Biology, 2024) revealed that derivatives of tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate exhibit enhanced membrane permeability and metabolic stability compared to linear peptides, making them attractive candidates for oral drug development. Specifically, these derivatives demonstrated potent antagonistic activity against the CXCR4 chemokine receptor, which plays a crucial role in cancer metastasis and HIV entry.

The structural features of tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate, particularly the oxan-4-yl moiety, have been instrumental in improving the pharmacokinetic properties of peptide-based drugs. Computational modeling studies (Journal of Medicinal Chemistry, 2023) have shown that this scaffold effectively modulates the conformational flexibility of peptide chains, leading to improved target binding affinity and reduced off-target effects. These insights are being actively applied in the design of next-generation antiviral and anti-inflammatory agents.

Looking ahead, researchers are exploring the potential of tert-butyl (2R)-2-amino-3-(oxan-4-yl)propanoate in the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Early-stage investigations suggest that incorporation of this chiral building block can enhance the specificity and efficiency of E3 ligase recruitment, potentially addressing current challenges in protein degradation therapeutics. As the field continues to evolve, this compound is expected to play an increasingly important role in bridging chemical biology with clinical translation.